Cas no 927996-82-5 (1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro-)

• Product Name: 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro-
• CAS No: 927996-82-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD09261834
• CID: 4785016
• PubChem ID: 16642559
• Update Time: 2025-06-14

1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1-(Ethanesulfonyl)-2,3-dihydro-1H-indol-5-amine
• 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro-
• 1-ethylsulfonyl-2,3-dihydroindol-5-amine

• MDL： MFCD09261834
• Inchi： 1S/C10H14N2O2S/c1-2-15(13,14)12-6-5-8-7-9(11)3-4-10(8)12/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： VSBZVFRUSHGUEP-UHFFFAOYSA-N
• SMILES： S(CC)(N1C2C=CC(=CC=2CC1)N)(=O)=O

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 433.8±55.0 °C at 760 mmHg
• Flash Point: 216.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro-

Recent Advances in the Study of 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- (CAS: 927996-82-5): A Comprehensive Research Brief

The compound 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- (CAS: 927996-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole scaffold and ethylsulfonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. Researchers have employed molecular docking and kinetic assays to explore its binding affinity and inhibitory kinetics, providing valuable insights into its mode of action.

In addition to its kinase inhibitory properties, recent research has also explored the compound's potential as a modulator of neurotransmitter systems. The indole core of the molecule bears structural resemblance to endogenous neurotransmitters such as serotonin, prompting investigations into its effects on central nervous system (CNS) targets. Early-stage animal studies have indicated that the compound may influence serotonin receptor activity, although further validation is required to confirm these findings and assess its therapeutic applicability in neuropsychiatric disorders.

The synthetic chemistry community has also made strides in optimizing the production of 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro-. Recent publications have detailed novel synthetic routes that improve yield and purity while reducing the environmental impact of the synthesis process. These advancements are crucial for scaling up production and facilitating future preclinical and clinical studies. Notably, one study reported a green chemistry approach utilizing catalytic methods to minimize waste and energy consumption, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on addressing these gaps through advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to elucidate the compound's metabolic stability, bioavailability, and potential drug-drug interactions, which are critical for its progression into clinical trials.

In conclusion, 1H-Indol-5-amine, 1-(ethylsulfonyl)-2,3-dihydro- (CAS: 927996-82-5) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its dual potential as a kinase inhibitor and CNS modulator, coupled with advancements in synthetic methodologies, positions it as a molecule of significant interest. Future research should prioritize comprehensive preclinical evaluations to fully unlock its therapeutic potential and pave the way for clinical translation.